Cas no 41432-67-1 (8,5'-(S)-Cycloadenosine)

8,5'-(S)-Cycloadenosine structure
8,5'-(S)-Cycloadenosine structure
Product Name:8,5'-(S)-Cycloadenosine
CAS No:41432-67-1
MF:C10H11N5O4
MW:265.225441217422
CID:926961
PubChem ID:13909073
Update Time:2025-04-19

8,5'-(S)-Cycloadenosine Chemical and Physical Properties

Names and Identifiers

    • 8,5'(s)-cycloadenosine
    • 8,5'-(S)-CYCLOADENOSINE
    • 8,5'-Cycloadenosin
    • ACETYLCOLUMBIANETIN,O
    • O-ACETYLCOLUMBIANETIN
    • O-Acetylcolumbianetin~Dihydrooroselol acetate
    • 41432-67-1
    • (S)-8,5'-cycloadenosine
    • (1R,11S,12R,13S,14R)-7-amino-15-oxa-2,4,6,9-tetrazatetracyclo[10.2.1.02,10.03,8]pentadeca-3,5,7,9-tetraene-11,13,14-triol
    • 8,5'-(S)-Cycloadenosine
    • Inchi: 1S/C10H11N5O4/c11-7-2-8(13-1-12-7)15-9(14-2)5(18)6-3(16)4(17)10(15)19-6/h1,3-6,10,16-18H,(H2,11,12,13)/t3-,4+,5+,6-,10+/m0/s1
    • InChI Key: OUMZRLANNPGSAF-LQAQWDQGSA-N
    • SMILES: O1[C@@H]2[C@@H]([C@@H]([C@H]1[C@H](C1=NC3=C(N)N=CN=C3N21)O)O)O

Computed Properties

  • Exact Mass: 265.08100
  • Monoisotopic Mass: 265.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 140A^2
  • XLogP3: -2.8

Experimental Properties

  • PSA: 139.54000
  • LogP: -1.34410

8,5'-(S)-Cycloadenosine Pricemore >>

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